Cas no 2138385-06-3 (2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine)

• Product Name: 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine
• CAS No: 2138385-06-3
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 5870071
• PubChem ID: 165479387
• Update Time: 2025-10-29

2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine
• 2138385-06-3
• EN300-1116450

• Inchi： 1S/C9H13F2N3/c1-14-7-5(12)3-2-4-6(7)13-9(14)8(10)11/h5,8H,2-4,12H2,1H3
• InChI Key： BTAJZEWMXSLPFT-UHFFFAOYSA-N
• SMILES： FC(C1=NC2CCCC(C=2N1C)N)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine

Comprehensive Overview of 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine (CAS No. 2138385-06-3)

The compound 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine, identified by its CAS number 2138385-06-3, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a unique tetrahydro-1H-1,3-benzodiazole core, modified with a difluoromethyl group and a methylamine substituent, which contribute to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its structural versatility and potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated heterocycles like 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination, especially with a difluoromethyl moiety, is a strategic modification in medicinal chemistry to improve drug-like properties. This compound’s CAS 2138385-06-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its synthesis and derivatization are topics of interest in organic chemistry forums, with discussions often focusing on optimizing yield and purity.

The 1,3-benzodiazole scaffold is a privileged structure in drug design, known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of a tetrahydro ring system further enhances its conformational flexibility, making it a valuable intermediate for constructing complex molecules. Analogs of this compound have been explored for their potential in treating neurological disorders and inflammatory conditions, aligning with current trends in precision medicine and targeted therapy. These applications are frequently highlighted in patent literature, underscoring the commercial viability of CAS 2138385-06-3.

From a synthetic perspective, 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine poses intriguing challenges due to its stereochemistry and functional group compatibility. Researchers often employ catalytic hydrogenation and multistep heterocyclization strategies to access this scaffold. The compound’s amine functionality also makes it a candidate for further derivatization via amide coupling or reductive amination, which are common techniques in combinatorial chemistry. Such methodologies are frequently queried in AI-driven synthesis planning tools, reflecting the growing integration of computational and experimental approaches.

Environmental and regulatory considerations are also pivotal when working with fluorinated compounds. While 2138385-06-3 is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The compound’s biodegradability and ecotoxicity profile are areas of active investigation, particularly in the context of green chemistry initiatives. These aspects resonate with the broader scientific community’s focus on sustainable practices, a topic frequently trending in SEO-optimized scientific content.

In conclusion, 2-(difluoromethyl)-1-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazol-7-amine (CAS 2138385-06-3) represents a compelling case study in modern chemical research. Its structural features, synthetic accessibility, and potential applications align with key trends in drug discovery, agrochemical innovation, and sustainable chemistry. As interest in fluorinated heterocycles continues to grow, this compound is poised to remain a focal point in both academic and industrial settings, driving advancements in science and technology.